Sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate: Molecular Characterization and Synthetic Applications
Sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate: Molecular Characterization and Synthetic Applications
Target Audience: Analytical Chemists, Synthetic Organic Chemists, and Drug Development Professionals
Heteroaryl sulfinate salts have emerged as indispensable, bench-stable building blocks in modern organic synthesis and medicinal chemistry. Unlike their thiol counterparts—which frequently poison transition metal catalysts due to strong coordination—sulfinates offer a controlled, programmable reactivity profile. Sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate (CAS: 2219379-82-3) is a highly specialized reagent utilized primarily for the introduction of the pyrrolidinyl-pyridazine pharmacophore via radical-mediated cross-coupling and desulfinative pathways [1].
This technical whitepaper outlines the physicochemical properties, exact mass analytical workflows, and field-proven synthetic protocols for leveraging this compound in advanced drug discovery pipelines.
Physicochemical Profiling & Quantitative Data
Understanding the exact mass and ionization behavior of sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate is critical for accurate structural characterization. Because it is a sodium salt, the compound fully dissociates in polar solvents. Consequently, analytical techniques such as mass spectrometry must target the free sulfinate anion rather than the neutral salt.
Table 1: Molecular and Physicochemical Properties
| Property | Value | Causality / Relevance |
| Chemical Name | Sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate | IUPAC nomenclature |
| CAS Registry Number | 2219379-82-3 | Unique identifier [1] |
| Molecular Formula | C₈H₁₀N₃NaO₂S | Elemental composition of the salt |
| Molecular Weight | 235.24 g/mol | Used for stoichiometric reaction calculations |
| Exact Mass (Neutral Salt) | 235.0391 Da | Theoretical exact mass of the intact ion pair |
| Exact Mass (Anion,[M-Na]⁻) | 212.0494 Da | Critical: The target m/z for negative-mode ESI-HRMS |
High-Resolution Mass Spectrometry (HRMS) Workflow
To accurately identify and quantify this compound, High-Resolution Mass Spectrometry (HRMS) must be employed. The experimental choice of ionization mode and mobile phase chemistry directly dictates the success of the analysis.
Causality of Experimental Choices: Sulfinates ( R−SO2− ) are pre-ionized anions. Utilizing Negative Electrospray Ionization (ESI⁻) maximizes detection sensitivity. Crucially, analysts must avoid acidic mobile phase modifiers (e.g., 0.1% Formic Acid), which are ubiquitous in standard LC-MS workflows. Acidic environments protonate the sulfinate into highly unstable sulfinic acid, leading to rapid disproportionation, signal loss, and the formation of artifactual sulfonates and thiosulfonates.
Step-by-Step ESI-HRMS Protocol
This protocol is designed as a self-validating system, utilizing isotopic distribution to confirm elemental composition independently of mass accuracy.
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Sample Preparation: Dissolve the solid standard in LC-MS grade Methanol/Water (50:50, v/v) to a final concentration of 1 µg/mL. Do not add acidic modifiers.
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Instrument Calibration: Calibrate the HRMS instrument (Orbitrap or Q-TOF) in negative ion mode using a standard calibration mix to ensure mass accuracy is < 2 ppm.
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Injection & Ionization: Inject 2 µL of the sample. Apply a spray voltage of 2.5–3.0 kV in ESI⁻ mode. Maintain the capillary temperature at 275°C to prevent thermal degradation of the sulfinate group.
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Data Acquisition: Acquire full-scan MS data across an m/z range of 100–500. Extract the chromatogram for the exact mass of the anion: m/z 212.0494 .
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Self-Validation (Isotopic Patterning): To confirm the presence of the sulfinate group, interrogate the A+2 isotopic peak. Due to the natural abundance of the ³⁴S isotope, a distinct peak must appear at m/z 214.0452 with a relative intensity of approximately 4.4% compared to the monoisotopic base peak. If this isotopic ratio is absent, the signal is a false positive.
Synthetic Utility: Photoredox/Nickel Dual Catalysis
Heteroaryl sulfinates are highly privileged precursors for sulfonyl radicals. In recent years, Ni/photoredox dual catalysis has revolutionized the synthesis of complex sulfones by enabling C(sp²)–SO₂R bond formation at room temperature [2]. This method bypasses the harsh basic conditions and high temperatures required by traditional transition-metal-catalyzed desulfitative cross-couplings [3].
Causality of Experimental Choices: By utilizing visible light and a photocatalyst (e.g., Ru(bpy)₃²⁺), the sulfinate undergoes Single-Electron Transfer (SET) oxidation to generate a transient sulfonyl radical. This radical selectively intercepts a Ni(0) catalyst. Because the sulfinate is bench-stable and lacks the strong metal-coordinating properties of thiols, it prevents catalyst poisoning, allowing for low catalyst loadings and high turnover frequencies.
Fig 1: Ni/Photoredox dual catalytic cycle for heteroaryl sulfone synthesis from sulfinate salts.
Step-by-Step Dual Catalysis Protocol
This protocol details the cross-coupling of Sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate with an aryl bromide to form a heteroaryl sulfone.
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Reaction Setup: Inside an argon-filled glovebox, charge a 20 mL reaction vial with Sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate (1.5 equiv), aryl bromide (1.0 equiv), NiCl₂·glyme (5 mol%), 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy, 5 mol%), and Ru(bpy)₃(PF₆)₂ (2 mol%).
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Solvent Addition: Add anhydrous, degassed Dimethyl Sulfoxide (DMSO) to achieve a 0.1 M concentration with respect to the aryl bromide.
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Self-Validation (Degassing): Seal the vial with a PTFE septum. Remove from the glovebox and sparge the solution with Argon for 15 minutes. Causality: Molecular oxygen acts as a triplet quencher for the excited photocatalyst and a scavenger for the sulfonyl radical. If the reaction turns brown/black immediately upon light exposure and yields no product, oxygen contamination is the validated failure point.
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Irradiation: Irradiate the vial using 450 nm blue LEDs (equipped with a cooling fan to maintain the temperature at 25°C) for 24 hours.
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Workup & Purification: Quench the reaction by exposing it to air. Dilute with Ethyl Acetate and wash extensively with water (3x) and brine (1x) to remove the DMSO and metal salts. Dry the organic layer over Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography.
Quality Control and Storage
Sulfinate salts are inherently nucleophilic and prone to slow oxidation into sulfonates ( R−SO3Na ) upon prolonged exposure to atmospheric oxygen and moisture.
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Storage: Must be stored in a tightly sealed container under an inert atmosphere (Argon or Nitrogen) at 2–8°C.
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QC Verification: Before deploying an older batch in a complex synthesis, dissolve a small aliquot in D₂O and analyze via ¹H and ¹³C NMR. The oxidation of the sulfinate to a sulfonate results in a distinct downfield shift of the pyridazine ring protons adjacent to the sulfur atom.
References
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Engaging sulfinate salts via Ni/photoredox dual catalysis enables facile Csp2–SO2R coupling. Chemical Science (RSC Publishing). Available at:[Link]
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Transition-Metal-Free Desulfinative Cross-Coupling of Heteroaryl Sulfinates with Grignard Reagents. Organic Letters (ACS Publications). Available at:[Link]
